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Compound of Interest

Compound Name: 1-Amino-2-indanol

Cat. No.: B1258337 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe disposal of 1-
Amino-2-indanol, a compound commonly used in synthetic chemistry. Adherence to these

guidelines is critical to ensure the safety of laboratory personnel and to comply with

environmental regulations.

Immediate Safety Considerations: 1-Amino-2-indanol is classified as a hazardous substance.

It is known to cause skin and eye irritation and may be harmful if inhaled or swallowed[1][2].

Therefore, appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat, should be worn at all times when handling this chemical. All handling of solid 1-
Amino-2-indanol should be conducted in a well-ventilated area or a chemical fume hood to

avoid dust formation and inhalation[1][3].

Disposal Protocol: A Step-by-Step Approach
The disposal of 1-Amino-2-indanol is governed by regulations for hazardous chemical

waste[4]. It is imperative that this compound is not disposed of in the regular trash or poured

down the drain[4][5]. The following procedure outlines the approved method for its disposal.

Step 1: Waste Identification and Segregation

Treat all 1-Amino-2-indanol and materials contaminated with it (e.g., weighing boats,

gloves, absorbent paper) as hazardous waste[6].
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Segregate 1-Amino-2-indanol waste from other waste streams to avoid incompatible

chemical reactions. It is incompatible with acids, bases, strong oxidizing agents, and

halogenated agents[1].

Step 2: Container Selection and Labeling

Use a designated, leak-proof, and chemically compatible container for collecting 1-Amino-2-
indanol waste. The container must have a secure, screw-on cap[7][8].

Label the waste container clearly with the words "Hazardous Waste" and the full chemical

name, "1-Amino-2-indanol"[4]. Do not use abbreviations or chemical formulas[4]. The label

should also include the date of waste generation and the name of the principal investigator

or laboratory[4].

Step 3: Waste Accumulation and Storage

Store the sealed hazardous waste container in a designated, well-ventilated, and cool, dry

area away from heat and sources of ignition[1][9].

Ensure the storage area is secure and only accessible to authorized personnel.

Secondary containment, such as placing the waste container in a larger, chemically resistant

tray, is recommended to contain any potential leaks[7].

Step 4: Arranging for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal company to arrange for the collection and disposal of the 1-
Amino-2-indanol waste[4][5].

Provide the EHS office or disposal company with accurate information about the waste,

including its composition and quantity.

Empty Container Disposal

Empty containers that once held 1-Amino-2-indanol must also be disposed of as hazardous

waste unless they have been triple-rinsed with a suitable solvent[6][8]. The rinsate from the first
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rinse must be collected and disposed of as hazardous chemical waste[10]. Subsequent rinses

may also need to be collected, depending on local regulations.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 1-Amino-2-
indanol.

Property Value Reference

Molecular Weight 149.19 g/mol [3]

Melting Point 117 - 121 °C [1]

Boiling Point Not available [1]

Flash Point Not available [1]

Solubility No information available [1]

Physical State Solid (Powder) [1]

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 1-Amino-2-indanol.
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1-Amino-2-indanol Disposal Workflow
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Caption: Workflow for the safe disposal of 1-Amino-2-indanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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